Cas no 325832-14-2 (1-(2-methylindolin-1-yl)-2-(3-phenoxyphenoxy)ethan-1-one)

• Product Name: 1-(2-methylindolin-1-yl)-2-(3-phenoxyphenoxy)ethan-1-one
• CAS No: 325832-14-2
• MF: C₂₃H₂₁NO₃
• MW: 359.417746305466
• CID: 6135727
• PubChem ID: 4199640
• Update Time: 2025-08-05

1-(2-methylindolin-1-yl)-2-(3-phenoxyphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylindolin-1-yl)-2-(3-phenoxyphenoxy)ethan-1-one
• Ethanone, 1-(2,3-dihydro-2-methyl-1H-indol-1-yl)-2-(3-phenoxyphenoxy)-
• SR-01000445560
• EU-0039674
• 325832-14-2
• SR-01000445560-1
• AKOS001025356
• Z18317077
• Oprea1_450824
• 1-(2-methylindolin-1-yl)-2-(3-phenoxyphenoxy)ethanone
• F0793-0053
• 1-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-(3-phenoxyphenoxy)ethan-1-one
• 1-(2-methyl-2,3-dihydroindol-1-yl)-2-(3-phenoxyphenoxy)ethanone

• Inchi： 1S/C23H21NO3/c1-17-14-18-8-5-6-13-22(18)24(17)23(25)16-26-20-11-7-12-21(15-20)27-19-9-3-2-4-10-19/h2-13,15,17H,14,16H2,1H3
• InChI Key： CAVJKLSKXVXPPJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CC1C)COC1=CC=CC(OC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 359.15214353g/mol
• Monoisotopic Mass: 359.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 573.9±40.0 °C(Predicted)
• pka: 1.05±0.40(Predicted)

Additional information on 1-(2-methylindolin-1-yl)-2-(3-phenoxyphenoxy)ethan-1-one

Professional Introduction to 1-(2-methylindolin-1-yl)-2-(3-phenoxyphenoxy)ethan-1-one (CAS No. 325832-14-2)

1-(2-methylindolin-1-yl)-2-(3-phenoxyphenoxy)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 325832-14-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of indoline and phenoxyphenyl moieties. The unique arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a subject of intense research interest.

The structural motif of 1-(2-methylindolin-1-yl)-2-(3-phenoxyphenoxy)ethan-1-one consists of a central ethanone backbone, flanked by a 2-methylindoline ring at the first carbon position and a 3-phenoxyphenoxy group at the second carbon position. This configuration creates a molecule with potential for diverse interactions with biological targets, particularly in the context of drug discovery and development. The presence of the methylindoline moiety is particularly noteworthy, as indoline derivatives are well-documented for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional characteristics of such complex molecules. The 3-phenoxyphenoxy group adds another layer of complexity, introducing multiple aromatic rings that can engage in π-stacking interactions and other non-covalent binding mechanisms. These interactions are critical for modulating the binding affinity and selectivity of the compound towards its intended biological targets.

In the realm of medicinal chemistry, the synthesis and optimization of 1-(2-methylindolin-1-yl)-2-(3-phenoxyphenoxy)ethan-1-one have been driven by its potential as a lead compound for therapeutic intervention. The indoline scaffold is known for its ability to mimic natural products and bioactive peptides, while the phenoxyphenyl group enhances lipophilicity and metabolic stability. Such features are highly desirable in drug candidates intended for oral administration or systemic delivery.

One of the most compelling aspects of this compound is its versatility in biological assays. Preclinical studies have begun to explore its interactions with enzymes and receptors implicated in various disease pathways. For instance, preliminary data suggest that derivatives of this structure may exhibit inhibitory effects on certain kinases or transcription factors, which are key players in cancer progression. Additionally, the compound’s ability to cross the blood-brain barrier has been investigated, opening avenues for neuropharmacological applications.

The synthesis of 1-(2-methylindolin-1-yl)-2-(3-phenoxyphenoxy)ethan-1-one presents unique challenges due to its complex architecture. Multi-step synthetic routes involving transition metal catalysis, cross-coupling reactions, and palladium-mediated transformations have been employed to construct the desired framework efficiently. Advances in green chemistry principles have also influenced synthetic strategies, emphasizing atom economy and minimal waste generation. Such sustainable approaches are increasingly important as pharmaceutical research continues to scale up from lab-scale synthesis to industrial production.

The pharmacokinetic profile of 1-(2-methylindolin-1-yl)-2-(3-phenoxyphenoxy)ethan-1-one is another critical area of investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for predicting its clinical efficacy and safety. Computational tools such as molecular dynamics simulations and pharmacokinetic modeling have been instrumental in predicting these parameters before experimental validation becomes necessary.

Recent publications highlight collaborative efforts between academic institutions and pharmaceutical companies to explore novel derivatives of this compound. By modifying specific functional groups or introducing additional moieties, researchers aim to enhance potency, selectivity, and pharmacokinetic properties. Such modifications often require iterative optimization cycles involving both experimental synthesis and computational analysis.

The role of high-throughput screening (HTS) has been pivotal in identifying promising analogs of 1-(2-methylindolin-1-yl)-2-(3-phenoxyphenoxy)ethan-1-one. Automated platforms enable rapid testing of thousands of compounds against biological targets, streamlining the drug discovery process. Hits from HTS campaigns are then subjected to further characterization using structure-activity relationship (SAR) studies, which help refine lead compounds into viable drug candidates.

In conclusion, 1-(2-methylindolin-1-yl)-2-(3-phenoxyphenoxy)ethan-1-one (CAS No. 325832-14-2) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups offers multiple avenues for interaction with biological systems, making it a valuable scaffold for further exploration in medicinal chemistry. As research continues to uncover new applications and synthetic methodologies, this compound is poised to contribute significantly to advancements in healthcare.